Cas no 80483-84-7 ((1R)-2,2,2-trifluoro-1-(2-pyridyl)ethanol)
(1R)-2,2,2-Trifluoro-1-(2-pyridyl)ethanol is a chiral fluorinated alcohol featuring a pyridine moiety, making it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the pyridine ring contributes to coordination properties, useful in catalysis. Its enantiomeric purity (R-configuration) is critical for stereoselective reactions, particularly in the synthesis of bioactive compounds. This compound is often employed in the preparation of ligands, agrochemicals, and drug candidates, where precise stereochemistry is essential. Its stability under various reaction conditions and compatibility with diverse functional groups further underscore its utility in fine chemical and medicinal chemistry research.
80483-84-7 structure
Product Name:(1R)-2,2,2-trifluoro-1-(2-pyridyl)ethanol
CAS No:80483-84-7
MF:C7H6F3NO
MW:177.1239
MDL:MFCD31925228
CID:4741732
PubChem ID:92976580
Update Time:2026-02-25
(1R)-2,2,2-trifluoro-1-(2-pyridyl)ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2,2,2-trifluoro-1-pyridin-2-ylethanol
- 2-(2,2,2-trifluoro-1-hydroxyethyl)pyridine
- 2-Pyridinemethanol, .alpha.-(trifluoromethyl)-
- 2,2,2-trifluoro-1-(pyridin-2-yl)ethan-1-ol
- 2-pyridinemethanol, alpha-(trifluoromethyl)-
- (R)-2,2,2-Trifluoro-1-(pyridin-2-yl)ethanol
- 1-(2-Pyridyl)-2,2,2-trifluoroethanol
- SY143121
- alpha-(Trifluoromethyl)pyridine-2-methanol
- 2,2,2-Trifluoro-1-(py
- (1R)-2,2,2-trifluoro-1-(2-pyridyl)ethanol
-
- MDL: MFCD31925228
- Inchi: 1S/C7H6F3NO/c8-7(9,10)6(12)5-3-1-2-4-11-5/h1-4,6,12H
- InChI Key: BWVJLWLTQVSWDW-UHFFFAOYSA-N
- SMILES: FC(C([H])(C1=C([H])C([H])=C([H])C([H])=N1)O[H])(F)F
Computed Properties
- Exact Mass: 177.040148g/mol
- Monoisotopic Mass: 177.040148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.1
- Molecular Weight: 177.12g/mol
- XLogP3: 1.1
(1R)-2,2,2-trifluoro-1-(2-pyridyl)ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1930629-0.05g |
(1R)-2,2,2-trifluoro-1-(pyridin-2-yl)ethan-1-ol |
80483-84-7 | 0.05g |
$1008.0 | 2023-09-17 | ||
| Enamine | EN300-1930629-0.1g |
(1R)-2,2,2-trifluoro-1-(pyridin-2-yl)ethan-1-ol |
80483-84-7 | 0.1g |
$1056.0 | 2023-09-17 | ||
| Enamine | EN300-1930629-0.25g |
(1R)-2,2,2-trifluoro-1-(pyridin-2-yl)ethan-1-ol |
80483-84-7 | 0.25g |
$1104.0 | 2023-09-17 | ||
| Enamine | EN300-1930629-0.5g |
(1R)-2,2,2-trifluoro-1-(pyridin-2-yl)ethan-1-ol |
80483-84-7 | 0.5g |
$1152.0 | 2023-09-17 | ||
| Enamine | EN300-1930629-1.0g |
(1R)-2,2,2-trifluoro-1-(pyridin-2-yl)ethan-1-ol |
80483-84-7 | 1g |
$1543.0 | 2023-06-02 | ||
| Enamine | EN300-1930629-2.5g |
(1R)-2,2,2-trifluoro-1-(pyridin-2-yl)ethan-1-ol |
80483-84-7 | 2.5g |
$2351.0 | 2023-09-17 | ||
| Enamine | EN300-1930629-5.0g |
(1R)-2,2,2-trifluoro-1-(pyridin-2-yl)ethan-1-ol |
80483-84-7 | 5g |
$4475.0 | 2023-06-02 | ||
| Enamine | EN300-1930629-10.0g |
(1R)-2,2,2-trifluoro-1-(pyridin-2-yl)ethan-1-ol |
80483-84-7 | 10g |
$6635.0 | 2023-06-02 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB98037-100MG |
(1R)-2,2,2-trifluoro-1-(2-pyridyl)ethanol |
80483-84-7 | 95% | 100MG |
¥ 2,475.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB98037-250MG |
(1R)-2,2,2-trifluoro-1-(2-pyridyl)ethanol |
80483-84-7 | 95% | 250MG |
¥ 3,960.00 | 2023-04-13 |
(1R)-2,2,2-trifluoro-1-(2-pyridyl)ethanol Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
80483-84-7 ((1R)-2,2,2-trifluoro-1-(2-pyridyl)ethanol) Related Products
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